N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide
Overview
Description
N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide, also known as AKB-48, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential use in research. AKB-48 is a member of the aminoalkylindole family of cannabinoids and has been shown to have high affinity for the CB1 and CB2 receptors in the endocannabinoid system.
Mechanism of Action
N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide acts as a partial agonist at the CB1 and CB2 receptors in the endocannabinoid system. It has been shown to have a higher affinity for the CB1 receptor than the CB2 receptor, which may account for its psychoactive effects.
Biochemical and Physiological Effects:
N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to decrease anxiety and depression-like behaviors in animal models, as well as decrease pain sensitivity. N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide has also been shown to have neuroprotective effects in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which allows for more precise targeting of the endocannabinoid system. However, one limitation is its potential for psychoactive effects, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide. One area of interest is its potential use in drug discovery, particularly for the treatment of anxiety, depression, and chronic pain. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
N-1-adamantyl-1-(3-methylbenzyl)-4-piperidinecarboxamide has been used in a variety of scientific research studies, including those related to the endocannabinoid system and drug discovery. It has been shown to have potential therapeutic effects for a variety of conditions, including anxiety, depression, and chronic pain.
properties
IUPAC Name |
N-(1-adamantyl)-1-[(3-methylphenyl)methyl]piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N2O/c1-17-3-2-4-18(9-17)16-26-7-5-22(6-8-26)23(27)25-24-13-19-10-20(14-24)12-21(11-19)15-24/h2-4,9,19-22H,5-8,10-16H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZPQADVVSBFUMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCC(CC2)C(=O)NC34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.